Cas no 2229235-31-6 (methyl 2-hydroxy-3-(oxolan-3-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(oxolan-3-yl)propanoate
• CAS No: 2229235-31-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6347384
• PubChem ID: 165723158
• Update Time: 2025-07-17

methyl 2-hydroxy-3-(oxolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(oxolan-3-yl)propanoate
• EN300-1792448
• 2229235-31-6

• Inchi： 1S/C8H14O4/c1-11-8(10)7(9)4-6-2-3-12-5-6/h6-7,9H,2-5H2,1H3
• InChI Key： OONBDVSBCODZDF-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-3-(oxolan-3-yl)propanoate

Recent Advances in the Study of Methyl 2-hydroxy-3-(oxolan-3-yl)propanoate (CAS: 2229235-31-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-hydroxy-3-(oxolan-3-yl)propanoate (CAS: 2229235-31-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has recently been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The compound's hydroxyl and ester functional groups, combined with the tetrahydrofuran (oxolane) ring, make it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and optimization of methyl 2-hydroxy-3-(oxolan-3-yl)propanoate, with particular attention to its stereochemistry and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis route for this compound, achieving high yields and excellent enantiomeric excess. The study highlighted the importance of this intermediate in the production of chiral building blocks for pharmaceuticals, particularly in the development of protease inhibitors and other enzyme-targeted therapies.

In addition to its synthetic utility, methyl 2-hydroxy-3-(oxolan-3-yl)propanoate has shown promising biological activity in preliminary screening assays. Research conducted at several academic institutions has identified this compound as a potential modulator of inflammatory pathways, with specific activity against cyclooxygenase-2 (COX-2). These findings suggest that derivatives of this compound could be developed as novel anti-inflammatory agents with improved selectivity profiles compared to existing therapeutics.

The pharmacokinetic properties of methyl 2-hydroxy-3-(oxolan-3-yl)propanoate have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated that this compound exhibits favorable absorption and distribution characteristics in animal models, with good blood-brain barrier penetration. These properties make it particularly interesting for central nervous system (CNS) drug development programs.

Several pharmaceutical companies have included methyl 2-hydroxy-3-(oxolan-3-yl)propanoate in their drug discovery pipelines. Patent applications filed in 2022-2023 reveal its use as a key intermediate in the synthesis of potential treatments for neurodegenerative diseases, including Alzheimer's and Parkinson's diseases. The compound's ability to serve as a scaffold for diverse pharmacophores has made it valuable in fragment-based drug design approaches.

Future research directions for methyl 2-hydroxy-3-(oxolan-3-yl)propanoate include further exploration of its structure-activity relationships, optimization of its synthetic routes for industrial-scale production, and more extensive biological evaluation. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings involving this compound into clinical applications. The growing body of research on this molecule underscores its potential to contribute significantly to the development of new therapeutic agents in multiple disease areas.